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Compound of Interest

Compound Name: Cyclopentyl propionate

Cat. No.: B15211115

Essential Safety and Handling Guide for Cyclopentyl
Propionate

Disclaimer: A specific Safety Data Sheet (SDS) for Cyclopentyl propionate was not readily
available. The following guidance is based on the safety data of structurally similar compounds,
including 3-Cyclopentylpropionic acid and 3-Cyclopentylpropionyl chloride. It is imperative to
consult the official SDS for Cyclopentyl propionate when it becomes available and to conduct
a thorough risk assessment before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Cyclopentyl propionate. The procedural guidance
herein is intended to support safe laboratory operations and proper disposal practices.

Quantitative Data Summary

The following table summarizes key quantitative data for Cyclopentyl propionate and a
closely related compound, 3-Cyclopentylpropionic acid. This information is critical for safe
handling and storage.
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Property Value Compound

Molecular Formula C8H1402 Cyclopentyl propionate[1][2]
Molecular Weight 142.2 g/mol Cyclopentyl propionate[1][2]
Boiling Point 178.1°C at 760 mmHg Cyclopentyl propionate[1][3]

3-Cyclopentylpropionic acid[2
130-132°C at 12 mmHg yclopentylprop [2]

[4115]
Flash Point 56.4°C Cyclopentyl propionate[1]
47°C (closed cup) 3-Cyclopentylpropionic acid[4]
Density 0.97 g/cm?3 Cyclopentyl propionate[1][3]

3-Cyclopentylpropionic acid[2]

0.996 g/mL at 25°C
[4105]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Based on the hazards associated with similar compounds, which include being irritating to the
eyes, respiratory system, and skin, the following PPE is mandatory when handling Cyclopentyl
propionate[2][5]:

e Eye and Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:
o Gloves: Wear chemical-resistant gloves (e.g., nitrile).

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
guantities or in case of potential splashing, chemical-resistant coveralls are
recommended.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid
inhalation of vapors. If ventilation is inadequate, a respirator with an appropriate filter
cartridge should be used.
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Handling and Storage Procedures

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames[2][5].

Keep the container tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.

Handling:

All handling of Cyclopentyl propionate should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood.

Avoid contact with eyes, skin, and clothing[2][5].

Avoid inhaling vapors or mists.

Take precautionary measures against static discharge, as the substance may be
combustible[6].

Wash hands thoroughly after handling.

Spill Management:

In case of a spill, evacuate the area and remove all ignition sources.

Ventilate the area of the spill.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable, labeled container for disposal[7][3].

Do not allow the spilled material to enter drains or waterways.
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Disposal Plan

All waste materials containing Cyclopentyl propionate must be handled as hazardous waste.

o Waste Collection: Collect all Cyclopentyl propionate waste, including contaminated
materials, in a designated and properly labeled hazardous waste container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the chemical name "Cyclopentyl propionate".

o Storage of Waste: Store the waste container in a designated satellite accumulation area that
is secure and away from incompatible materials.

» Disposal: Dispose of the waste through an approved hazardous waste disposal facility in
accordance with all local, regional, and national regulations[7][8]. Do not dispose of it down
the drain or in the regular trash.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Cyclopentyl
propionate, from initial receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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